Cas no 26076-46-0 (Thiophene-2,5-diyldiboronic acid)

Thiophene-2,5-diyldiboronic acid Properties

Names and Identifiers

• Thiophene-2,5-diyldiboronic acid
• 2,5-Thiophendiboronic acid
• 2,5-THIOPHENEDIBORONIC ACID
• Boronic acid,B,B'-2,5-thiophenediylbis-
• (5-boronothiophen-2-yl)boronic acid
• C4H6B2O4S
• FT-0638568
• 5-(dihydroxyboryl)-2-thienylboronic acid
• SCHEMBL1959029
• Boronic acid, 2,5-thiophenediylbis-
• Thiophene-2,5-diboronic acid
• THIENE-2,5-DIYLDIBORONIC ACID
• 2,5-Thiophenediylbisboronic acid, >=95.0%
• AB08340
• F1371-0178
• DS-17899
• AI-372/25005763
• 26076-46-0
• Boronic acid, B,B'-2,5-thiophenediylbis-
• CS-W005521
• 2,5-ThiophenediboronicAcid
• DTXSID10377891
• Q17326568
• F87252
• 2,5-THIOPHENEDIYLBISBORONIC ACID
• 6-Bromo-2-chloro-3-ethoxyphenylboronicacid
• Thiophene-2,5-diyldiboronicacid
• AKOS000267006
• J-016244
• MFCD01114699
• A818161
• SKFDVFMUXZWWOW-UHFFFAOYSA-N
• 2，5-Thiophenediylbisboronic acid(contains varying amounts of Anhydride)
• 2,5-Thiophenediylbisboronic acid(contains varying amounts of Anhydride)
• 5-(dihydroxyboranyl)thiophen-2-ylboronic acid
• DB-002945
• +Expand

• MDL： MFCD01114699
• InChIKey： SKFDVFMUXZWWOW-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6B2O4S/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2,7-10H
• SMILES： C1=C(B(O)O)SC(=C1)B(O)O

Computed Properties

• Exact Mass: 172.01700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.017
• Heavy Atom Count: 11
• Complexity: nothing
• Isotope Atom Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Covalently-Bonded Unit Count: nothing
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: nothing
• Topological Polar Surface Area: 109A^2

Experimental Properties

• LogP: -2.89230
• PSA: 109.16000
• Refractive Index: 1.58
• Boiling Point: 490.1±55.0 °C at 760 mmHg
• Melting Point: 250 °C (dec.) (lit.)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 250.2±31.5 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.5±0.1 g/cm3

Thiophene-2,5-diyldiboronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36
• Signal Word：Warning

Thiophene-2,5-diyldiboronic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%